3'-Amino-3'-deoxythymidine
Overview
Description
3'-Amino-3'-deoxythymidine is a useful research compound. Its molecular formula is C10H15N3O4 and its molecular weight is 241.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antineoplastic Activity
3'-Amino-3'-deoxythymidine has shown significant antineoplastic activity. It decreases the incorporation of thymidine into DNA and produces an accumulation of its triphosphate derivatives, indicating inhibition of the DNA polymerase reaction. This effect varies with recovery time after removal of the compound, suggesting its potential in controlling cellular DNA synthesis and cancer treatment (Chen, Woods, & Prusoff, 1984).
Synthesis for Analogues
Efforts have been made in synthesizing a large series of analogues of this compound due to its effectiveness against leukemia. This synthesis plays a crucial role in exploring similar compounds with potentially improved or varied therapeutic effects (Pedersen et al., 1989).
Conformation and Inhibition of HIV-1 Reverse Transcriptase
The compound's solid-state and solution conformation have been studied, revealing its ability to inhibit HIV-1 reverse transcriptase. Its unique conformation in different states is a crucial factor in its role as a noncompetitive inhibitor, making it significant in HIV research (Kovács et al., 1991).
Electrochemical Analysis
Electrochemical studies have shown that this compound can be synthesized from the reduction of 3'-Azidothymidine (AZT), demonstrating its relevance in the chemical transformation of nucleosides and their applications in medical chemistry (Czochralska, Sapok, & Shugar, 1990).
Synthesis for Peptide-DNA Hybrids
This compound has been used in the synthesis of peptide-DNA hybrids, which has implications in the field of bioconjugate chemistry. This synthesis process contributes to the development of new biomolecular structures for various research and therapeutic purposes (Tetzlaff et al., 1998).
Nucleoside Metabolism Studies
It has been used to study the effects on nucleoside metabolism in cells, offering insights into cellular processes and the impact of nucleoside analogs on cell growth and function (Marongiu, August, & Prusoff, 1990).
Inhibition of Mammalian Cell Replication
Research shows that this compound can inhibit mammalian cell replication, which is crucial for understanding its cytotoxic properties and potential therapeutic applications (Fischer, Lin, & Prusoff, 1979).
Properties
IUPAC Name |
1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O4/c1-5-3-13(10(16)12-9(5)15)8-2-6(11)7(4-14)17-8/h3,6-8,14H,2,4,11H2,1H3,(H,12,15,16)/t6-,7+,8+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADVCGXWUUOVPPB-XLPZGREQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00966879 | |
Record name | 1-(3-Amino-2,3-dideoxypentofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00966879 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52450-18-7 | |
Record name | 3'-Aminothymidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052450187 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(3-Amino-2,3-dideoxypentofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00966879 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3'-AMINO-3'-DEOXYTHYMIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7W21M0C25B | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.